Cas no 7320-50-5 (Dibenzofuran, 1-methyl-)

Dibenzofuran, 1-methyl- structure
Dibenzofuran, 1-methyl- structure
Product Name:Dibenzofuran, 1-methyl-
CAS No:7320-50-5
MF:C13H10O
MW:182.217903614044
CID:571653
PubChem ID:81753
Update Time:2025-04-19

Dibenzofuran, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran, 1-methyl-
    • 1-Methyldibenzofuran
    • 1-methyl-dibenzofuran
    • 1-Methyldibenzofuran1000µg
    • 1-Methyldiphenylene oxide
    • Dibenzofuran,1-methyl
    • GGXKQILBNJUKSH-UHFFFAOYSA-N
    • SCHEMBL4961160
    • A849043
    • Q27268341
    • NS00037481
    • UNII-7I90PR1VKU
    • 7I90PR1VKU
    • DTXSID00223439
    • 1-methyldibenzo[b,d]furan
    • METHYLDIBENZOFURAN
    • 7320-50-5
    • EINECS 230-788-3
    • AKOS006278563
    • Inchi: 1S/C13H10O/c1-9-5-4-8-12-13(9)10-6-2-3-7-11(10)14-12/h2-8H,1H3
    • InChI Key: GGXKQILBNJUKSH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2C(C)=CC=CC1=2

Computed Properties

  • Exact Mass: 182.07300
  • Monoisotopic Mass: 182.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14000
  • LogP: 3.89440
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